(2S)-2-amino-3-[[(2R)-2-fluoro-3-[3-(2-undecoxyphenyl)propanoyloxy]propoxy]-hydroxyphosphoryl]oxypropanoic acid

• Molecular Formula: C26H43FNO9P
• Molecular Weight: 563.6 g/mol
• IUPAC Name: (2S)-2-amino-3-[[(2R)-2-fluoro-3-[3-(2-undecoxyphenyl)propanoyloxy]propoxy]-hydroxyphosphoryl]oxypropanoic acid
• InChI: InChI=1S/C26H43FNO9P/c1-2-3-4-5-6-7-8-9-12-17-34-24-14-11-10-13-21(24)15-16-25(29)35-18-22(27)19-36-38(32,33)37-20-23(28)26(30)31/h10-11,13-14,22-23H,2-9,12,15-20,28H2,1H3,(H,30,31)(H,32,33)/t22-,23+/m1/s1
• InChI Key: RJDYAPVWZJLYAA-PKTZIBPZSA-N
• Isomeric SMILES: CCCCCCCCCCCOC1=CC=CC=C1CCC(=O)OC[C@H](COP(=O)(O)OC[C@@H](C(=O)O)N)F
• Canonical SMILES: CCCCCCCCCCCOC1=CC=CC=C1CCC(=O)OCC(COP(=O)(O)OCC(C(=O)O)N)F

Description

CHEMBL3577182 is a compound listed in the ChEMBL database, which is a repository of bioactive molecules with drug-like properties. This compound has been studied for its potential biological activities and interactions with various molecular targets. The structure and properties of CHEMBL3577182 make it a subject of interest in scientific research, particularly in the fields of chemistry, biology, and medicine .

Chemical Reactions Analysis

CHEMBL3577182 can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the loss of electrons and can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the gain of electrons and can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another and can occur under different conditions depending on the nature of the substituents involved.

Common reagents and conditions used in these reactions vary, but they typically include solvents like dichloromethane or ethanol, and catalysts such as palladium on carbon. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

CHEMBL3577182 has a wide range of scientific research applications, including:

Chemistry: It is used as a reference compound in various chemical assays to study its reactivity and interaction with other molecules.

Biology: The compound is investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is conducted to explore its potential therapeutic effects, such as anti-inflammatory or anticancer properties.

Industry: CHEMBL3577182 may be used in the development of new materials or as a precursor in the synthesis of other bioactive compounds.

Mechanism of Action

The mechanism of action of CHEMBL3577182 involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biological pathways. The compound exerts its effects by binding to these targets and modulating their activity, which can lead to changes in cellular processes and physiological responses .

Comparison with Similar Compounds

CHEMBL3577182 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable structures or biological activities. For example, compounds with similar functional groups or molecular frameworks may exhibit similar reactivity or therapeutic potential. The comparison can help identify the distinct features of CHEMBL3577182 that make it a valuable subject of study in scientific research .

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